Cas no 1261763-24-9 (2-Fluoro-3-hydroxybenzyl bromide)

• Product Name: 2-Fluoro-3-hydroxybenzyl bromide
• CAS No: 1261763-24-9
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 4962976
• Update Time: 2025-11-02

2-Fluoro-3-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxybenzyl bromide
• 3-(BROMOMETHYL)-2-FLUOROPHENOL

• Inchi： 1S/C7H6BrFO/c8-4-5-2-1-3-6(10)7(5)9/h1-3,10H,4H2
• InChI Key： YFYSXGJUYBTEIK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1F)O

Computed Properties

• Exact Mass: 203.95861 g/mol
• Monoisotopic Mass: 203.95861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.02
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-Fluoro-3-hydroxybenzyl bromide

Comprehensive Overview of 2-Fluoro-3-hydroxybenzyl bromide (CAS No. 1261763-24-9): Properties, Applications, and Industry Insights

2-Fluoro-3-hydroxybenzyl bromide (CAS No. 1261763-24-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated derivative combines a fluorine substituent and a hydroxyl group on an aromatic ring, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "2-Fluoro-3-hydroxybenzyl bromide synthesis" or "CAS 1261763-24-9 applications," reflecting its growing importance in drug discovery pipelines.

The compound's molecular structure (C₇H₆BrFO) exhibits interesting reactivity patterns. The bromomethyl group serves as an excellent leaving group for nucleophilic substitutions, while the ortho-positioned fluorine influences electronic distribution—a feature often queried as "fluorine effects in aromatic systems." Recent studies highlight its utility in creating PET radiotracers, with particular interest in "fluorinated benzyl derivatives for imaging" emerging as a hot topic in medical chemistry forums.

From a synthetic chemistry perspective, 1261763-24-9 enables precise modifications of bioactive scaffolds. Patent literature reveals its incorporation into kinase inhibitors and GPCR modulators, addressing trending searches like "fluorinated drug candidates 2024." The hydroxy group allows further derivatization through etherification or esterification, making it valuable for "structure-activity relationship studies"—a frequently searched term among medicinal chemists.

Quality parameters for 2-Fluoro-3-hydroxybenzyl bromide typically include HPLC purity >98% and stringent control of residual solvents. Analytical methods like LC-MS characterization (often searched alongside "CAS 1261763-24-9 analysis") ensure batch consistency. The compound's stability profile shows optimal storage at 2-8°C under inert atmosphere, with degradation pathways being a subject of recent "organobromide stability studies" publications.

Industrial adoption of this compound aligns with the "green fluorination" trend, as its synthesis increasingly incorporates catalytic halogenation methods. Environmental considerations drive searches for "sustainable aryl bromide production," with newer protocols minimizing heavy metal catalysts. The 1261763-24-9 material also finds niche applications in liquid crystal intermediates and advanced material science, particularly in developing "fluorinated aromatic polymers"—a rapidly growing research area.

Regulatory aspects of 2-Fluoro-3-hydroxybenzyl bromide comply with standard laboratory chemical guidelines. Safety data sheets emphasize proper handling of brominated compounds, with "aryl bromide safety protocols" being a common query. The compound's low ecotoxicity profile compared to heavier halogens contributes to its preference in "environmentally benign synthetic routes," a key focus in contemporary chemical manufacturing.

Market analytics indicate rising demand for 1261763-24-9, particularly from contract research organizations and academic laboratories. Price trends correlate with "fluorinated building block availability" searches, reflecting supply chain dynamics. Technological advancements in continuous flow bromination may further impact production scales, addressing frequent inquiries about "large-scale fluorobenzyl bromide synthesis" from process chemists.

Future research directions may explore 2-Fluoro-3-hydroxybenzyl bromide's potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs)—topics generating substantial "fluorinated linker molecules" search traffic. Its balanced lipophilicity parameters (LogP ~2.1) make it particularly interesting for "CNS drug design" applications, another trending area in pharmaceutical development circles.